Cas no 757983-02-1 (Benzoic acid, 4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)-, ethyl ester)

Benzoic acid, 4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)-, ethyl ester structure
757983-02-1 structure
Product Name:Benzoic acid, 4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)-, ethyl ester
CAS No:757983-02-1
MF:C16H13IN2O2
MW:392.191096067429
CID:835023
PubChem ID:57830153
Update Time:2025-04-19

Benzoic acid, 4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)-, ethyl ester
    • Ethyl 4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)benzoate
    • 757983-02-1
    • SCHEMBL8320126
    • Benzoic acid,4-(3-iodo-1H-pyrrolo[2,3-b]pyridin-5-yl)-,ethyl ester
    • Inchi: 1S/C16H13IN2O2/c1-2-21-16(20)11-5-3-10(4-6-11)12-7-13-14(17)9-19-15(13)18-8-12/h3-9H,2H2,1H3,(H,18,19)
    • InChI Key: XVENNQIEXLHRMA-UHFFFAOYSA-N
    • SMILES: IC1=CNC2C1=CC(=CN=2)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 392.00218g/mol
  • Monoisotopic Mass: 392.00218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55Ų
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